![molecular formula C36H73NO4 B3026326 N-(2-hydroxyoctadecanoyl)sphinganine CAS No. 215528-91-9](/img/structure/B3026326.png)
N-(2-hydroxyoctadecanoyl)sphinganine
Overview
Description
N-(2-hydroxyoctadecanoyl)sphinganine is a dihydroceramide in which the ceramide N-acyl group is specified as 2-hydroxyoctadecanoyl . It has a molecular formula of C36H73NO4 .
Molecular Structure Analysis
The molecular weight of N-(2-hydroxyoctadecanoyl)sphinganine is 584.0 g/mol . The IUPAC name is N - [ (2 S ,3 R )-1,3-dihydroxyoctadecan-2-yl]-2-hydroxyoctadecanamide . The InChI and SMILES strings provide a detailed view of the molecule’s structure .Physical And Chemical Properties Analysis
N-(2-hydroxyoctadecanoyl)sphinganine has a high molecular weight and a large number of rotatable bonds . It has 4 hydrogen bond donors and 4 hydrogen bond acceptors . The XLogP3-AA value is 13.7, indicating it is highly hydrophobic .Scientific Research Applications
Nutritional Functions and Food Applications
Sphingolipids, including sphingomyelin and its metabolites, are essential structural components of cell membranes. N-(2-hydroxyoctadecanoyl)sphinganine, also known as hydroxy sphinganine, falls into this category. In the context of nutrition and food science, here’s what we know:
- Applications : Considerations for incorporating sphingomyelin into modern food preparations, such as skin-enhancing products, delivery systems, and oil organogels, are being explored .
Cosmetic and Dermatological Applications
Beyond nutrition, N-(2-hydroxyoctadecanoyl)sphinganine has intriguing implications in cosmetics and skincare:
- Hair Loss Prevention : In vitro studies suggest that sphinganine inhibits 5-α-reductase type I, a key enzyme involved in the conversion of testosterone to dihydrotestosterone. This inhibition may contribute to preventing hair loss in both men and women .
Neuroscience and Brain Health
Emerging research suggests that sphingolipids play roles in neuronal function and neuroprotection. While specific studies on N-(2-hydroxyoctadecanoyl)sphinganine are limited, its potential impact on brain health warrants further investigation.
Mechanism of Action
- SPT catalyzes the condensation of palmitoyl-CoA with L-serine , resulting in the formation of dihydroceramide (N-(2-hydroxyoctadecanoyl)sphinganine) as an intermediate in sphingolipid biosynthesis .
- By inhibiting SPT, this compound reduces the availability of ceramides, affecting downstream pathways .
- The resulting dihydroceramide can be further modified to form various ceramide species, which serve as precursors for complex sphingolipids like sphingomyelin and glycosphingolipids .
- Impact on Bioavailability : The compound’s bioavailability depends on its stability and interactions with other lipids and proteins .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Action Environment
properties
IUPAC Name |
N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]-2-hydroxyoctadecanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C36H73NO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-35(40)36(41)37-33(32-38)34(39)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33-35,38-40H,3-32H2,1-2H3,(H,37,41)/t33-,34+,35?/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWVUZTCVZAHCIE-GWDKEWMYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCC(C(=O)NC(CO)C(CCCCCCCCCCCCCCC)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCCCCCCCC(C(=O)N[C@@H](CO)[C@@H](CCCCCCCCCCCCCCC)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C36H73NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
584.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-hydroxyoctadecanoyl)sphinganine |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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